Cas no 874289-40-4 ((2-Fluoro-5-(methylcarbamoyl)phenyl)boronic acid)

(2-Fluoro-5-(methylcarbamoyl)phenyl)boronic acid is a versatile boronic acid derivative featuring a fluorinated phenyl ring and a methylcarbamoyl substituent. This compound exhibits enhanced reactivity in organic synthesis, particularly in Suzuki coupling reactions, due to its boronic acid functionality. Its unique structural features contribute to improved selectivity and efficiency in chemical transformations.
(2-Fluoro-5-(methylcarbamoyl)phenyl)boronic acid structure
874289-40-4 structure
Product Name:(2-Fluoro-5-(methylcarbamoyl)phenyl)boronic acid
CAS No:874289-40-4
MF:C8H9BFNO3
MW:196.971365690231
MDL:MFCD08436028
CID:709667
PubChem ID:44717464
Update Time:2025-07-21

(2-Fluoro-5-(methylcarbamoyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Fluoro-5-(methylcarbamoyl)phenyl)boronic acid
    • 2-Fluoro-5-(methylcarbamoyl)benzeneboronic acid
    • [2-fluoro-5-(methylcarbamoyl)phenyl]boronic acid
    • 2-Fluoro-5-(methylcarbamoyl)phenylboronic acid
    • Boronic acid,B-[2-fluoro-5-[(methylamino)carbonyl]phenyl]-
    • N-Methyl 3-borono-4-fluorobenzamide
    • 2-Fluoro-5-(methylaminocarbonyl)phenylboronic acid
    • YOQRSSHEHKHAGS-UHFFFAOYSA-N
    • FCH919676
    • N-methyl-3-borono-4-fluorobenzamide
    • SBB092085
    • PC3527
    • RT
    • B-[2-Fluoro-5-[(methylamino)carbonyl]phenyl]boronic acid (ACI)
    • Boronic acid, [2-fluoro-5-[(methylamino)carbonyl]phenyl]- (9CI)
    • 874289-40-4
    • MFCD08436028
    • AKOS006222701
    • CS-0030608
    • s11337
    • SCHEMBL3995737
    • DTXSID60660184
    • (2-Fluoro-5-(methylcarbamoyl)phenyl)boronicacid
    • CS-13380
    • DB-076948
    • MDL： MFCD08436028
    • Inchi： 1S/C8H9BFNO3/c1-11-8(12)5-2-3-7(10)6(4-5)9(13)14/h2-4,13-14H,1H3,(H,11,12)
    • InChI Key： YOQRSSHEHKHAGS-UHFFFAOYSA-N
    • SMILES： O=C(C1C=C(B(O)O)C(F)=CC=1)NC

Computed Properties

  • Exact Mass: 197.06600
  • Monoisotopic Mass: 197.066
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6

Experimental Properties

  • Density: 1.31
  • Melting Point: 174-176
  • Refractive Index: 1.533
  • PSA: 69.56000
  • LogP: -0.74400

(2-Fluoro-5-(methylcarbamoyl)phenyl)boronic acid Security Information

  • Hazard Statement： Irritant/Keep Cold
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep cold

(2-Fluoro-5-(methylcarbamoyl)phenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(2-Fluoro-5-(methylcarbamoyl)phenyl)boronic acid Pricemore >>

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